Cas no 1021249-86-4 (2,5-dichloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-3-carboxamide
• CAS No: 1021249-86-4
• MF: C₉H₆Cl₂N₂O₂S
• MW: 277.127138614655
• CID: 6575536
• Update Time: 2025-07-23

2,5-dichloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-3-carboxamide

• Inchi： 1S/C9H6Cl2N2O2S/c1-4-2-7(15-13-4)12-9(14)5-3-6(10)16-8(5)11/h2-3H,1H3,(H,12,14)
• InChI Key： LNKIPPBSDOEXLY-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=CC=1C(NC1ON=C(C)C=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2,5-dichloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-3-carboxamide

Comprehensive Overview of 2,5-Dichloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-3-carboxamide (CAS No. 1021249-86-4)

2,5-Dichloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-3-carboxamide (CAS No. 1021249-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiophene carboxamides, which are known for their versatile applications in drug discovery and crop protection. The unique structural features of this molecule, including the dichlorothiophene core and the 3-methyl-1,2-oxazole moiety, contribute to its potential bioactivity and selectivity.

In recent years, the demand for heterocyclic compounds like 2,5-dichloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-3-carboxamide has surged due to their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on combating antibiotic resistance and chronic diseases. The compound's CAS No. 1021249-86-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2,5-dichloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its molecular weight and logP value make it suitable for further derivatization, a key trend in modern medicinal chemistry. The compound's solubility and stability under various conditions are also critical parameters for formulation scientists.

From an industrial perspective, CAS No. 1021249-86-4 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on chemical manufacturing, optimizing the production process of this compound using catalytic methods or biocatalysis has become a hot topic. These approaches align with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

Analytical characterization of 2,5-dichloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-3-carboxamide typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are crucial for reproducible research outcomes. The rise of AI-assisted drug discovery has further increased interest in such well-characterized building blocks.

In agrochemical applications, derivatives of thiophene carboxamides have shown promise as plant growth regulators or pest control agents. The dichloro substitution pattern in CAS No. 1021249-86-4 may contribute to its bioactivity against specific plant pathogens, making it a candidate for integrated pest management (IPM) strategies. This aligns with the global shift toward sustainable agriculture practices.

Safety and handling protocols for 2,5-dichloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-3-carboxamide follow standard laboratory guidelines. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during handling. The compound's material safety data sheet (MSDS) provides detailed information on storage conditions and compatibility.

Future research directions for CAS No. 1021249-86-4 may explore its structure-activity relationships (SAR) through systematic derivatization. Computational chemistry tools like molecular docking could predict its interactions with biological targets, accelerating hit-to-lead optimization. Such approaches are particularly valuable in the era of precision medicine and targeted therapies.

The commercial availability of 2,5-dichloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-3-carboxamide from specialty chemical suppliers facilitates its adoption in diverse research programs. Pricing trends and supply chain resilience for such niche compounds have become important considerations post-pandemic, reflecting broader shifts in the fine chemicals market.

In summary, 2,5-dichloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-3-carboxamide (CAS No. 1021249-86-4) represents an important scaffold in modern chemical research. Its applications span from pharmaceutical intermediates to agrochemical precursors, with ongoing studies exploring its full potential. As scientific inquiry continues to evolve, this compound will likely remain a valuable tool for innovators across multiple disciplines.